Cas no 2248397-70-6 (Ethyl 2-(6-azaspiro[3.4]octan-7-yl)acetate)

• Product Name: Ethyl 2-(6-azaspiro[3.4]octan-7-yl)acetate
• CAS No: 2248397-70-6
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6547825
• PubChem ID: 137941390
• Update Time: 2025-06-13

Ethyl 2-(6-azaspiro[3.4]octan-7-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6512187
• 2248397-70-6
• Ethyl 2-(6-azaspiro[3.4]octan-7-yl)acetate
• ethyl 2-{6-azaspiro[3.4]octan-7-yl}acetate

• Inchi： 1S/C11H19NO2/c1-2-14-10(13)6-9-7-11(8-12-9)4-3-5-11/h9,12H,2-8H2,1H3
• InChI Key： XYPDRWPGHOKSAO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1CC2(CN1)CCC2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 2-(6-azaspiro[3.4]octan-7-yl)acetate

Ethyl 2-(6-azaspiro[3.4]octan-7-yl)acetate (CAS No. 2248397-70-6): A Comprehensive Overview

Ethyl 2-(6-azaspiro[3.4]octan-7-yl)acetate, a compound with the chemical identifier CAS No. 2248397-70-6, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic ester, characterized by its unique azaspiro framework, exhibits promising properties that make it a valuable candidate for various applications in drug discovery and molecular design.

The molecular structure of Ethyl 2-(6-azaspiro[3.4]octan-7-yl)acetate consists of a spirocyclic core, which is a key feature contributing to its distinct chemical and biological behavior. The presence of an azasilene unit within the spirocycle introduces rigidity and specific steric constraints, which can be exploited to modulate the interactions with biological targets. This structural motif has been extensively studied for its potential in developing novel therapeutic agents.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological receptors. The azaspiro scaffold in Ethyl 2-(6-azaspiro[3.4]octan-7-yl)acetate is particularly noteworthy, as it has been shown to interact favorably with a range of pharmacological targets. This includes enzymes and receptors involved in neurological disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. The rigid spirocyclic structure facilitates blood-brain barrier penetration, a critical factor for effective CNS drug delivery. Preclinical studies have demonstrated that derivatives of this class exhibit neuroprotective and anti-inflammatory properties, making them attractive candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Ethyl 2-(6-azaspiro[3.4]octan-7-yl)acetate presents an intriguing challenge due to the complexity of the spirocyclic core. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct this framework with high precision. These methods not only enhance the yield but also allow for functional group modifications, enabling the exploration of diverse chemical libraries.

Recent advancements in computational chemistry have further accelerated the discovery process for this compound. Molecular modeling studies have provided insights into the binding modes of Ethyl 2-(6-azaspiro[3.4]octan-7-yl)acetate with target proteins, aiding in the design of more potent analogs. These computational approaches are complemented by experimental validations, ensuring a robust understanding of the compound's pharmacological profile.

The pharmaceutical industry has shown particular interest in spirocyclic compounds due to their unique structural features and biological activities. Ethyl 2-(6-azaspiro[3.4]octan-7-yl)acetate is no exception, with several companies exploring its potential as a lead compound for new drug candidates. Early-phase clinical trials are underway to evaluate its efficacy and safety in treating various diseases. The results from these trials are expected to provide valuable data on its therapeutic applications.

Beyond its pharmaceutical applications, this compound has also been investigated for its role in materials science and agrochemicals. The spirocyclic structure imparts stability and functionality, making it suitable for use in polymer additives and specialty chemicals. Ongoing research aims to harness these properties for innovative applications across multiple industries.

The future prospects for Ethyl 2-(6-azaspiro[3.4]octan-7-yl)acetate are promising, with continued research efforts focused on optimizing its synthesis and expanding its therapeutic potential. Collaborative initiatives between academia and industry are expected to drive further advancements, leading to novel drug formulations and functional materials.